1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 1-methyl-N-(2-methyloxolan-3-yl)pyrazol-4-amine
• InChI: InChI=1S/C9H15N3O/c1-7-9(3-4-13-7)11-8-5-10-12(2)6-8/h5-7,9,11H,3-4H2,1-2H3
• InChI Key: RIXANFUAOCEEMA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC2=CN(N=C2)C

Description

1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by a methyl group at the 1-position of the pyrazole ring and an amine substituent at the 4-position, which is further substituted with a 2-methyloxolan-3-yl group (a tetrahydrofuran derivative). This structural motif is significant in medicinal chemistry, as pyrazole derivatives are known for diverse biological activities, including antimicrobial, anticancer, and agrochemical applications .

The compound’s synthesis likely involves coupling reactions between 1-methyl-1H-pyrazol-4-amine and a functionalized 2-methyloxolan-3-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Substitution with Methyl Group: The methyl group can be introduced via alkylation using methyl iodide or methyl bromide in the presence of a base such as potassium carbonate.

Attachment of the Methyloxolane Moiety: The methyloxolane moiety can be attached through a nucleophilic substitution reaction where the amine group on the pyrazole ring reacts with a suitable oxirane derivative.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its primary use in research. the general principles of organic synthesis, such as batch processing and continuous flow techniques, can be applied to scale up the production.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amine group, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a corresponding ketone or aldehyde, while reduction may produce an alcohol.

Scientific Research Applications

1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to modulate signaling pathways involved in inflammation and microbial growth.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Bioactivity :

• The trifluoromethyl group in 5-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine enhances antimycobacterial activity, likely due to increased lipophilicity and metabolic stability . In contrast, the 2-methyloxolan-3-yl group in the target compound may improve solubility or target binding through hydrogen bonding.
• Chlorine substitution (e.g., 3-chloro-N-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine) is linked to pesticidal properties, suggesting that electronic effects of substituents dictate application .

Synthetic Challenges :

• The synthesis of 1-methyl-1H-pyrazol-4-amine (a precursor for many analogs) is cost-prohibitive commercially ($99.50/g from Sigma-Aldrich), driving the need for efficient in-house synthesis routes .
• Low yields (e.g., 17.9% for N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine) highlight challenges in coupling sterically hindered amines to pyrazole cores .

Structural and Spectral Comparisons :

• The 19F NMR signal at δ -61.15 in 1-(tetrahydro-2H-pyran-2-yl)-N-(4-(trifluoromethyl)phenyl)-1H-pyrazol-4-amine confirms the presence of the CF3 group, while the target compound’s oxolane ring would exhibit distinct 1H/13C NMR shifts for the methyl-oxygen environment .
• Pyridine-substituted analogs (e.g., N-cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine) show aromatic proton signals in the δ 8.8–7.0 range, differing from the oxolane’s aliphatic signals .

Biological Activity

1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention due to its potential biological activities, including anti-inflammatory, antifungal, and antitumor properties. This compound belongs to a class of pyrazole-based ligands that have shown promise in various pharmacological applications.

Chemical Structure and Properties

The chemical structure of 1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine can be represented as follows:

$$\text{C}_8\text{H}_{12}\text{N}_4\text{O}$$

This compound is characterized by the presence of a methyl group on the pyrazole ring and a methyloxolane moiety, which may influence its biological activity through enhanced lipophilicity and receptor interactions.

Antifungal Activity

Recent studies have evaluated the antifungal properties of pyrazole derivatives, including 1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine. For instance, compounds with similar structures have demonstrated significant activity against Candida albicans and Cryptococcus neoformans, suggesting that this compound may also exhibit antifungal effects .

Antitumor Activity

The potential antitumor activity of pyrazole derivatives has been a focus in recent research. In vitro studies indicate that these compounds can inhibit tumor cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific mechanisms for 1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine require further exploration but may involve interaction with key cellular pathways .

Anti-inflammatory Properties

Research has shown that pyrazole derivatives possess anti-inflammatory properties. For example, similar compounds have been tested for their ability to inhibit pro-inflammatory cytokines in vitro. The presence of the methyloxolane group may enhance the anti-inflammatory potential of this compound by improving its binding affinity to relevant receptors .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of pyrazole derivatives. Modifications to the pyrazole ring or substituents can significantly impact their pharmacological properties. Studies suggest that the introduction of specific functional groups can enhance anti-inflammatory activity, as seen with aminomethyl derivatives showing greater efficacy compared to their parent compounds .

Case Studies

Several case studies highlight the biological activity of related pyrazole compounds:

• Antifungal Efficacy : A study demonstrated that pyrazole derivatives exhibited IC50 values in the low micromolar range against Candida albicans, indicating potent antifungal activity .
• Antitumor Mechanism : Another investigation revealed that certain pyrazole derivatives could induce apoptosis in cancer cell lines through mitochondrial pathways, suggesting a viable mechanism for antitumor action .
• Anti-inflammatory Action : A comparative analysis showed that several aminomethyl-substituted pyrazoles outperformed diclofenac sodium in inhibiting inflammation in vitro, suggesting a promising avenue for developing new anti-inflammatory agents .